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Compound of Interest

Compound Name: 3-Cyanophenol

cat. No.: B046033

An In-depth Technical Guide to the Physicochemical Properties of 3-Cyanophenol

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical intermediates is paramount. 3-Cyanophenol
(also known as 3-hydroxybenzonitrile) is a significant organic intermediate used in the
synthesis of various compounds, including novel serotonin 5-HT1A receptor agonists.[1][2] This
guide provides a detailed overview of its melting and boiling points, the experimental protocols
for their determination, and a visualization of a relevant synthetic pathway.

Physicochemical Data of 3-Cyanophenol

The melting and boiling points are critical physical constants that indicate the purity of a
substance. The data for 3-Cyanophenol are summarized below.

Property Value Conditions
Melting Point 78-81 °C[1]
Boiling Point 179-180 °CJ3] at 13 Torr

Experimental Protocols for Determination

Accurate determination of melting and boiling points is fundamental in a laboratory setting.
These properties are not only used for the identification of compounds but also serve as a
crucial criterion for purity.[4][5]
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Melting Point Determination

The capillary method is the most common technique for determining the melting point of a solid
organic compound.[6] Pure crystalline compounds typically exhibit a sharp melting point range
of 0.5-1.0°C, whereas impure samples melt at lower temperatures and over a wider range.[4][5]

[7]
Detailed Methodology: Capillary Tube Method

o Sample Preparation: The solid sample must be thoroughly dried and finely powdered to
ensure uniform heat distribution.[6]

o Capillary Packing: A small amount of the powdered sample is introduced into a thin-walled
capillary tube that is sealed at one end. The tube is tapped gently to compact the material at
the bottom.[4][8]

o Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, which
typically consists of a heated metal block or an oil bath, alongside a calibrated thermometer.

[41[7]
e Heating and Observation:
o An initial rapid heating can be performed to determine an approximate melting range.[7][8]

o For an accurate measurement, a new sample is heated rapidly to about 5-10°C below the
approximate melting point.[8]

o The rate of heating is then reduced to about 2°C per minute to allow for thermal
equilibrium between the sample, the heating medium, and the thermometer.[4]

o Data Recording: The melting point range is recorded from the temperature at which the first
drop of liquid appears to the temperature at which the entire sample has completely
liquefied.[4] Modern digital instruments can record this digitally.[6]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[9] For larger sample volumes, distillation is a suitable
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method.[10] For smaller quantities, a micro-boiling point determination is employed.[9][11]
Detailed Methodology: Micro-Boiling Point (Capillary Inversion) Method

o Sample Preparation: A few milliliters of the liquid sample are placed into a small test tube or
fusion tube.[11][12][13]

e Apparatus Setup:

o Ashort capillary tube, sealed at one end, is inverted and placed into the liquid in the test
tube (open end down).[9][13]

o The test tube is attached to a thermometer and placed in a heating bath, such as a Thiele
tube or a metal heating block.[9]

e Heating and Observation:

o The apparatus is heated gently. Initially, a slow stream of bubbles will emerge from the
capillary tube as the trapped air expands.[9]

o As the temperature approaches the boiling point, the bubbling will become a rapid and
continuous stream as the liquid's vapor fills the capillary.[9]

» Data Recording:
o At this point, the heating is discontinued. The liquid will begin to cool.

o The stream of bubbles will slow and then stop. The exact temperature at which the liquid
begins to be drawn up into the capillary tube is recorded as the boiling point.[9] This
occurs when the external pressure becomes greater than the vapor pressure inside the
capillary.

Synthesis Pathway Visualization

3-Cyanophenol can be synthesized from 3-cyanophenylboronic acid. The following diagram
illustrates the workflow for this chemical transformation.[1]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b046033?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6270283.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

3-Cyanophenylboronic Acid H202 (30% aq) ZnO Nanocatalyst H20

Reaction Conditions

Stirring at Room Temperature
(Aerobic Conditions)
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Caption: Synthesis workflow for 3-Cyanophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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